Cas no 2172574-16-0 (2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172574-16-0
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5568254
• PubChem ID: 165593542
• Update Time: 2025-08-02

2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597422
• 2172574-16-0
• 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C11H20N4O2/c1-4-10-9(7-11(12)16)13-14-15(10)8(2)5-6-17-3/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： ZTASBRJENVPKBR-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(CC)=C(CC(N)=O)N=N1

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Research Briefing on 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172574-16-0)

In recent years, the compound 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172574-16-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide involves a multi-step process that leverages click chemistry for the formation of the triazole ring. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluations.

Pharmacological studies have revealed that 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide exhibits potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and pain in animal models, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID). Additionally, the compound has shown moderate antimicrobial activity against Gram-positive bacteria, further expanding its therapeutic scope.

Recent investigations into the anticancer properties of 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide have highlighted its ability to induce apoptosis in cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies suggest that the compound interferes with cell cycle progression and activates caspase-dependent apoptotic pathways. These findings position it as a promising candidate for further development in oncology.

Despite its promising pharmacological profile, challenges remain in the clinical translation of 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its therapeutic index.

In conclusion, 2-5-ethyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research efforts are essential to fully elucidate its mechanisms of action and translate its preclinical promise into clinical applications. This compound exemplifies the innovative strides being made in the intersection of chemical biology and drug discovery.